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Compound of Interest

Compound Name: Trimethylsilyl isothiocyanate

Cat. No.: B1198659

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, safety
data, and handling precautions for trimethylsilyl isothiocyanate (TMSNCYS). It is intended to
serve as an essential resource for laboratory personnel, ensuring the safe and effective use of
this versatile reagent in research and development.

Chemical and Physical Properties

Trimethylsilyl isothiocyanate is an organosilicon compound widely utilized in organic
synthesis.[1] A summary of its key physical and chemical properties is presented below.
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Property Value References
CAS Number 2290-65-5 [1]
Molecular Formula C4HoNSSI [2]
Molecular Weight 131.27 g/mol [3]
Appearance Light yellow liquid [2]
Boiling Point 143 °C [1][4]
Melting Point -32.8 °C [1114]
Density 0.931 g/mL at 25 °C [1114]
Flash Point 29 °C (closed cup) [1][3]
Refractive Index 1.482 (n20/D) [3]
Vapor Density >1 (vs air)

Solubility Reacts with water [1]

Safety and Hazard Information

Trimethylsilyl isothiocyanate is classified as a hazardous chemical and requires careful
handling.[5] The following table summarizes its hazard classifications.
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Hazard Classification Category
Flammable liquids Category 3
Acute oral toxicity Category 3
Acute dermal toxicity Category 3
Acute inhalation toxicity Category 3
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2
Respiratory sensitization Category 1
Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Signal Word: Danger([5]

Hazard Statements:[1]

e H226: Flammable liquid and vapor.

e H301: Toxic if swallowed.

e H311: Toxic in contact with skin.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H331: Toxic if inhaled.

e H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

o H335: May cause respiratory irritation.

Handling and Storage Precautions
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Strict adherence to safety protocols is mandatory when working with trimethylsilyl

isothiocyanate.

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5] Ensure eyewash
stations and safety showers are readily accessible.[2]

Skin Protection: Wear flame-retardant antistatic protective clothing and appropriate chemical-
resistant gloves (e.g., Viton®).[6][7] Inspect gloves before use.[2]

Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume
hood.[5][6] If inhalation exposure is possible, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[2][5]

Safe Handling Practices

Handle the product only in a closed system or with appropriate exhaust ventilation.[5]
Use non-sparking, explosion-proof tools and equipment.[2]

Ground and bond containers and receiving equipment to prevent static electricity discharge.

[5]
Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or mists.[6]

Do not eat, drink, or smoke when using this product.[5] Wash hands and any exposed skin
thoroughly after handling.[5]

Storage

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][8]
Keep the container tightly closed and store under an inert atmosphere (e.g., nitrogen).[2]
This compound is moisture-sensitive; exposure to moist air or water should be avoided.[2][9]

Incompatible materials to avoid include acids, strong oxidizing agents, strong bases,
alcohols, and amines.[5]
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Emergency Procedures
First Aid Measures

 Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing.[5] Seek immediate medical attention.[5] If breathing is difficult, give oxygen. If
not breathing, give artificial respiration.[5]

o Skin Contact: Immediately take off all contaminated clothing.[5] Rinse skin with plenty of
water for at least 15 minutes.[8] Seek immediate medical attention.[5]

o Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses, if
present and easy to do. Continue rinsing.[5] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[5] Immediately call a poison
center or doctor.[5]

Spill and Leak Procedures

e Remove all sources of ignition and evacuate the area.[8]
o Use personal protective equipment.[8]

o Absorb the spill with inert material (e.g., sand, silica gel, acid binder, universal binder,
sawdust) and collect it in a suitable, closed container for disposal.[3]

e Do not allow the product to enter drains or waterways.[10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[11]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[11]

» Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.
[2] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO),
carbon dioxide (CO2), silicon dioxide, and sulfur oxides.[8]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8]

Experimental Protocols and Applications

Trimethylsilyl isothiocyanate is a versatile reagent in organic synthesis, acting as an
ambident nucleophile.[1] It can react through either the nitrogen or the sulfur atom, depending
on the substrate and reaction conditions.

General Laboratory Synthesis of Trimethylsilyl
Isothiocyanate

A common laboratory-scale synthesis involves the reaction of trimethylsilyl chloride with
potassium thiocyanate.[3]

General Synthesis of Trimethylsilyl Isothiocyanate

Trimethylsilyl Chloride Potassium Thiocyanate

Reaction

Trimethylsilyl Isothiocyanate

Potassium Chloride

Click to download full resolution via product page

Caption: Synthesis of Trimethylsilyl Isothiocyanate.

Key Synthetic Applications
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5.2.1. Halide Substitution Reactions

As a sulfur nucleophile, TMSNCS can displace halides from various alkyl substrates to form
alkyl thiocyanates.[1]

Halide Substitution using Trimethylsilyl Isothiocyanate

Alkyl Halide (R-X) Trimethylsilyl Isothiocyanate (TMSNCS)

Nucleophilic Substitution

Alkyl Thiocyanate (R-SCN)

Trimethylsilyl Halide (TMS-X)

Click to download full resolution via product page

Caption: Halide Substitution Workflow.

5.2.2. Reactions with Aldehydes and Acetals

Acting as a nitrogen nucleophile, TMSNCS adds across the carbonyl group of aldehydes in an
acid-catalyzed process.[1][3]
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Reaction of Trimethylsilyl Isothiocyanate with Aldehydes

Aldehyde (R-CHO)

Trimethylsilyl Isothiocyanate (TMSNCS)

Addition

Intermediate Adduct

Silylation

o-Isothiocyanato Silyl Ether

Click to download full resolution via product page

Caption: Reaction with Aldehydes.

5.2.3. Synthesis of Heterocycles

Trimethylsilyl isothiocyanate is a key reagent in the synthesis of various heterocyclic

compounds, such as mercapto-1,2,4-triazoles and 2-amino-1,3,4-oxadiazoles.[1][3]

Synthesis of 3-phenyl-5-mercapto-4H-1,2,4-triazole:[1]
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Synthesis of a Mercapto-1,2,4-triazole

Benzohydrazide

Trimethylsilyl Isothiocyanate

N

Reflux in Ethanol

'

Thiosemicarbazide Intermediate

NaOH (aq)

N

Reflux

Acetic Acid

N Y

Neutralization

3-phenyl-5-mercapto-4H-1,2,4-triazole

Click to download full resolution via product page

Caption: Mercapto-1,2,4-triazole Synthesis.

This guide is intended to provide essential information for the safe handling and use of
trimethylsilyl isothiocyanate. Always refer to the most current Safety Data Sheet (SDS)
provided by the supplier before use and ensure that all laboratory personnel are thoroughly
trained in the proper handling procedures for this and all other hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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